Cas no 68375-90-6 (1,1,2,2,3,3,4,4-Octadeuterio-5-(trideuteriomethoxy)cyclohexane)

• Product Name: 1,1,2,2,3,3,4,4-Octadeuterio-5-(trideuteriomethoxy)cyclohexane
• CAS No: 68375-90-6
• MF: C₇H₁₄O
• MW: 125.253241062164
• CID: 2676663
• Update Time: 2023-08-06

1,1,2,2,3,3,4,4-Octadeuterio-5-(trideuteriomethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-[(2H3)Methoxy](2,2,3,3,4,4,5,5-2H8)cyclohexane
• 1,1,2,2,3,3,4,4-Octadeuterio-5-(trideuteriomethoxy)cyclohexane

• Inchi： 1S/C7H14O/c1-8-7-5-3-2-4-6-7/h7H,2-6H2,1H3/i1D3,2D2,3D2,4D2,5D2
• InChI Key： GHDIHPNJQVDFBL-GILSBCIXSA-N
• SMILES： O(C([2H])([2H])[2H])C1CC([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Topological Polar Surface Area: 9.2